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Summary of Lenvatinib Cost-Effectiveness Analyses

Cancer
Type

Comparator(s) Country
Key
Metric(s)

Conclusion on Cost-
Effectiveness

Source /
Context

| Advanced Renal Cell Carcinoma (RCC) | Sunitinib [1] | China & U.S. | China: ICER $106,749/QALY

U.S.: ICER $414,672/QALY | Not cost-effective (ICERs > thresholds of $38,024 and $100,000) [1]. |

Lenvatinib + Pembrolizumab vs. Sunitinib [1]. | | | Sunitinib [1] | China & U.S. | China: ICER

$44,353/QALY U.S.: ICER $292,653/QALY | Not cost-effective [1]. | Lenvatinib + Everolimus vs.

Sunitinib [1]. | | Unresectable Hepatocellular Carcinoma (HCC) | Sorafenib [2] | Australia | ICER

A$33,028/QALY | Cost-effective (64% probability at A$50,000/QALY threshold) [2]. | Lenvatinib vs.

Sorafenib [2]. | | | Sorafenib [3] | Iran | Lenvatinib cost: $9,607; Sorafenib: $11,158 Lenvatinib QALY gain:

0.14 | Cost-effective and cost-saving [3]. | Lenvatinib vs. Sorafenib [3]. | | | Sorafenib, TREM+DURV,

ATEZ+BEV [4] | Canada | Vs. Sorafenib: Saves $3,299 & gains 0.52 QALYs Vs. TREM+DURV: Saves

$95,724 & gains 0.14 QALYs Vs. ATEZ+BEV: Saves $130,603 but loses 0.20 QALYs | Dominant (more

effective & less costly) vs. Sorafenib & TREM+DURV. Not cost-effective vs. ATEZ+BEV (ICER:

$642,499/QALY) [4]. | Lenvatinib vs. key funded comparators; uses recent data (LEAP-002 trial) [4]. | |

Radioiodine-Refractory Differentiated Thyroid Cancer (RR-DTC) | Sorafenib [5] | U.S. | Lenvatinib
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PPPM: $146,700 Sorafenib PPPM: $102,999 | Higher cost, though offers superior outcomes; budget impact

analysis shows significant cost increase [5]. | Budget analysis, not a full cost-effectiveness study [5]. |

Methodologies for Cost-Effectiveness Analysis in
Oncology

The studies referenced above primarily use model-based economic evaluations to estimate long-term costs

and health outcomes based on short-term clinical trial data. The core methodology can be summarized as

follows:

Clinical Trial Data
(e.g., CLEAR, REFLECT)

Economic Model
(Partitioned Survival Model)

Health States:
• Progression-Free

• Progressed
• Death

Model Outputs

Model Inputs

Clinical Efficacy
(OS, PFS) Drug & Medical Costs Utility Weights

(QoL)

Total Costs Total QALYs Incremental Cost-
Effectiveness Ratio (ICER)

Decision on
Cost-Effectiveness

Click to download full resolution via product page

This diagram outlines the standard workflow for model-based cost-effectiveness analysis in oncology. OS: Overall Survival; PFS:

Progression-Free Survival; QoL: Quality of Life.

Model Type: Most analyses use a Partitioned Survival Model (PartSA) or a Markov model to
simulate patient movement through distinct health states over a lifetime horizon [2] [3] [4].
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Clinical Data Source: Survival curves (Overall Survival and Progression-Free Survival) are derived

from pivotal Phase III trials (e.g., CLEAR for RCC, REFLECT for HCC) and extrapolated using
parametric distributions [1] [2].

Key Inputs:
Costs: Include drug acquisition, administration, monitoring, and management of adverse

events, sourced from local healthcare databases and list prices [1] [5].
Utilities: Measured as Quality-Adjusted Life Years (QALYs), derived from patient-reported

quality-of-life instruments like EQ-5D during trials [4].
Key Output: The Incremental Cost-Effectiveness Ratio (ICER), calculated as (CostLenvatinib -

CostComparator) / (QALYLenvatinib - QALYComparator). This value is compared against a country-

specific willingness-to-pay (WTP) threshold [1].
Validation: Sensitivity Analyses (both one-way and probabilistic) are conducted to test the

robustness of the model results against parameter uncertainty [1] [2].

Key Influencing Factors and Context

Combination Therapies: In RCC and endometrial cancer, Lenvatinib is often assessed in

combination with pembrolizumab. The high cost of combination regimens is a major driver of
unfavorable cost-effectiveness in some settings [1] [6].

Local Context is Crucial: Drug pricing, funding mechanisms, and WTP thresholds vary significantly,
leading to different conclusions in different countries. For example, Lenvatinib is cost-saving in Iran

but not cost-effective versus sunitinib in the U.S. for RCC [1] [3].
Evolving Treatment Landscape: In HCC, the introduction of immunotherapy combinations (e.g.,

atezolizumab-bevacizumab) has created a new, competitive standard of care. Recent real-world
studies show conflicting effectiveness results compared to Lenvatinib, which directly impacts cost-

effectiveness calculations [7] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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